Cas no 1263377-21-4 (5-Bromo-4-chloro-2-iodonitrobenzene)

• Product Name: 5-Bromo-4-chloro-2-iodonitrobenzene
• CAS No: 1263377-21-4
• MF: C₆H₂BrClINO₂
• MW: 362.347052097321
• MDL: MFCD18089339
• CID: 3025744
• PubChem ID: 50999507
• Update Time: 2025-05-25

5-Bromo-4-chloro-2-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-iodonitrobenzene
• 1-bromo-2-chloro-4-iodo-5-nitrobenzene
• AMY28061
• 5-?Bromo-?4-?chloro-?2-?iodonitrobenzene
• AS-84069
• SCHEMBL22637266
• MFCD18089339
• CS-0168018
• 1263377-21-4
• DB-390861

• MDL： MFCD18089339
• Inchi： 1S/C6H2BrClINO2/c7-3-1-6(10(11)12)5(9)2-4(3)8/h1-2H
• InChI Key： FAASTNUYSNSGHG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1[N+](=O)[O-])Br)Cl

Computed Properties

• Exact Mass: 360.8
• Monoisotopic Mass: 360.8
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 2.392±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),

Additional information on 5-Bromo-4-chloro-2-iodonitrobenzene

5-Bromo-4-chloro-2-iodonitrobenzene: A Comprehensive Overview

5-Bromo-4-chloro-2-iodonitrobenzene (CAS No. 1263377-21-4) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique substitution pattern on the benzene ring, is a derivative of nitrobenzene with bromine, chlorine, and iodine substituents at specific positions. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The structure of 5-bromo-4-chloro-2-iodonitrobenzene is notable for its halogen-rich environment. The bromine atom is located at the 5-position, chlorine at the 4-position, and iodine at the 2-position of the benzene ring. This arrangement creates a highly electron-deficient aromatic system due to the electron-withdrawing effects of the nitro group and the halogens. Recent studies have highlighted the importance of such electron-deficient aromatic compounds in catalytic processes, particularly in cross-coupling reactions and as precursors for advanced materials.

One of the most promising applications of 5-bromo-4-chloro-2-iodonitrobenzene lies in its use as an intermediate in pharmaceutical synthesis. The compound's ability to undergo various nucleophilic aromatic substitutions has been extensively explored in recent research. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a versatile building block for constructing bioactive molecules with potential anticancer properties. The halogen substituents facilitate selective substitution reactions, enabling chemists to introduce diverse functional groups with high precision.

In addition to its role in drug discovery, 5-bromo-4-chloro-2-iodonitrobenzene has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's unique electronic properties make it an ideal candidate for use in conductive polymers and optoelectronic devices. Recent advancements in polymer chemistry have leveraged this compound's ability to form stable covalent bonds with other monomers, leading to the creation of materials with enhanced mechanical and electrical properties.

The synthesis of 5-bromo-4-chloro-2-iodonitrobenzene involves a multi-step process that typically begins with nitration of bromobenzene derivatives followed by successive halogenation steps. Researchers have recently developed more efficient synthetic routes using palladium-catalyzed coupling reactions, which significantly reduce reaction times and improve yields. These improvements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, understanding the fate and transport of 5-bromo-4-chloro-2-iodonitrobenzene in natural systems is crucial for assessing its potential ecological impact. Recent studies conducted by environmental chemists have focused on the compound's biodegradation pathways under various conditions. These studies have revealed that while the compound is relatively stable under aerobic conditions, it undergoes rapid transformation in anaerobic environments, particularly in the presence of microbial communities.

In conclusion, 5-bromo-4-chloro-2-iodonitrobenzene (CAS No. 1263377-21-4) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. Its unique chemical properties continue to inspire innovative research directions, from drug discovery to materials science. As our understanding of this compound deepens, it is likely to play an even more pivotal role in shaping future advancements in chemistry and related fields.